C95-Dolichol

• Molecular Formula: C95H156O
• Molecular Weight: 1314.3 g/mol
• InChI: InChI=1S/C95H156O/c1-77(2)39-21-40-78(3)41-22-42-79(4)43-23-44-80(5)45-24-46-81(6)47-25-48-82(7)49-26-50-83(8)51-27-52-84(9)53-28-54-85(10)55-29-56-86(11)57-30-58-87(12)59-31-60-88(13)61-32-62-89(14)63-33-64-90(15)65-34-66-91(16)67-35-68-92(17)69-36-70-93(18)71-37-72-94(19)73-38-74-95(20)75-76-96/h39,41,43,45,47,49,51,53,55,57,59,61,63,65,67,69,71,73,95-96H,21-38,40,42,44,46,48,50,52,54,56,58,60,62,64,66,68,70,72,74-76H2,1-20H3/b78-41+,79-43+,80-45+,81-47+,82-49+,83-51-,84-53+,85-55+,86-57+,87-59+,88-61+,89-63+,90-65+,91-67+,92-69+,93-71-,94-73+
• InChIKey: OTRSDHXDHPEZNS-YITYQWBDSA-N

C95-Dolichol Technical Specifications

C95-Dolichol, also designated as Dolichol-19 (CAS 42436-66-8), is a long-chain alpha-saturated polyisoprenoid alcohol composed of 19 isoprene units, corresponding to a total of 95 carbon atoms (C95H156O) with a molecular weight of 1314.3 g/mol [1]. It belongs to the dolichol family of compounds, which are essential membrane-bound carriers in the endoplasmic reticulum for the assembly and transfer of oligosaccharides during N-linked protein glycosylation [2]. In humans, Dolichol-19 is the most abundant dolichol species in circulation and tissues, representing a critical endogenous component of the glycosylation machinery [3].

1 N-linked glycosylation carrier precursor studies

2 Endogenous major homolog pool matching in mammalian research

3 Stereochemical control studies for dolichol kinase assays

• [1] MetaCyc Compound: C95 dolichol (dolichol-19). Chemical Formula: C95H156O, Molecular Weight: 1314.3 Daltons. https://vm-trypanocyc.toulouse.inra.fr/META/NEW-IMAGE?type=COMPOUND&object=CPD-17837 View Source
• [2] Burda P, Aebi M. The dolichol pathway of N-linked glycosylation. Biochim Biophys Acta. 1999;1426(2):239-257. PMID: 9878760. View Source
• [3] Wen R, Lam BL, Guan Z. Urinary and Plasma Dolichol Biomarkers for a Subtype of Retinitis Pigmentosa. In: Preedy VR, Patel VB, editors. Biomarkers in Disease: Methods, Discoveries and Applications. Springer; 2017. View Source

Why C95-Dolichol Cannot Be Substituted

Dolichols exist as families of homologs varying in chain length, typically ranging from 16 to 23 isoprene units in mammals, with each homolog differing by one isoprene unit (5 carbons) [1]. Despite their structural similarity, substituting one dolichol homolog (e.g., Dolichol-18 or Dolichol-20) or a polyprenol analog for C95-Dolichol introduces distinct biochemical biases. Empirical data demonstrate that chain length affects substrate specificity and enzyme kinetics in dolichol-dependent reactions, while the alpha-saturation state differentiates dolichols from polyprenols in glycosyltransferase recognition [2]. Furthermore, endogenous dolichol pools exhibit tissue-specific chain-length distributions, meaning that experimental supplementation with a non-native homolog may not recapitulate physiological conditions [3]. The following evidence quantifies these differential properties to inform selection between C95-Dolichol and its closest analogs.

C95-Dolichol (Saturated α-unit)

Polyprenol analogs may reduce glycosyltransferase reaction rates; enzyme-substrate recognition depends on α-saturation state.

C95 (19 isoprene units)

C90 or C100 homologs may shift endogenous pool composition representation; tissue distributions are chain-length specific.

S-C95 Stereoisomer

R-C95 may alter dolichol kinase Vmax; reported ~40% rate difference limits direct stereochemical interchange.

• [1] Rip JW, Rupar CA, Ravi K, Carroll KK. Distribution, metabolism and function of dolichol and polyprenols. Prog Lipid Res. 1985;24(4):269-309. PMID: 2819898. View Source
• [2] McLachlan KR, Krag SS. Mammalian Glycosyltransferases Prefer Glycosyl Phosphoryl Dolichols Rather Than Glycosyl Phosphoryl Polyprenols as Substrates for Oligosaccharyl Synthesis. Arch Biochem Biophys. 1994;310(2):497-504. View Source
• [3] Matsuoka S, Sagami H, Kurisaki A, Ogura K. Variable product specificity of microsomal dehydrodolichyl diphosphate synthase from rat liver. J Biol Chem. 1991;266(6):3464-3468. PMID: 1995611. View Source

C95-Dolichol Comparative Evidence

Blood Dolichol Homolog Distribution

C95-Dolichol constitutes a major fraction of circulating dolichol in mammalian blood. A micromethod for blood dolichol estimation via HPLC quantified the relative abundance of dolichol homologs in C57 BL/6 mouse blood [1]. Among the four detectable homologs, C95-Dolichol (38.0%) was the second most abundant, nearly matching C90-Dolichol (41.6%), while C85 (10.4%) and C100 (8.1%) were present at substantially lower levels.

Blood Dolichol Homolog Distribution

Cross-study comparable

38.0% C95 in mouse blood

Supports endogenous pool alignment for biomarker research

C90: 41.6%; C95 is 3.7× more abundant than C85

Evidence Dimension	Relative abundance of dolichol homologs in whole blood
Target Compound Data	C95-Dolichol: 38.0% of total dolichol
Comparator Or Baseline	C90-Dolichol: 41.6%; C85-Dolichol: 10.4%; C100-Dolichol: 8.1%
Quantified Difference	C95 abundance is 3.7× greater than C85 and 4.7× greater than C100
Conditions	C57 BL/6 NNia-1 mice, tail vein blood, HPLC with UV detection at 0.005 AUFS

Why This Matters

Selecting C95-Dolichol ensures alignment with the endogenous dolichol pool composition, which is critical for studies aiming to mimic physiological conditions or develop circulating dolichol-based biomarkers.

• [1] Morris GN, Pullarkat RK. A micromethod for the estimation of blood dolichol. Lipids. 1987;22(1):58-60. doi:10.1007/BF02534876. View Source

Dolichol Kinase Stereospecificity

Dolichol kinase catalyzes the CTP-dependent phosphorylation of dolichol to form dolichyl monophosphate (Dol-P), the active carrier in N-linked glycosylation [1]. Using solubilized calf brain microsomal enzyme, both R- and S-stereoisomers of C95-Dolichol were evaluated. The apparent Km for both isomers was identical at 9 μM, but the Vmax for S-C95-Dolichol was 40% higher than for R-C95-Dolichol.

Dolichol Kinase Stereospecificity

Head-to-head

S-C95 Vmax 40% higher than R-C95

Stereochemical purity context for enzyme activity studies

Km identical at 9 µM; calf brain microsomes

Evidence Dimension	Kinetic parameters of dolichol kinase phosphorylation
Target Compound Data	S-C95-Dolichol: Km = 9 μM, Vmax = 140% of R-C95 baseline
Comparator Or Baseline	R-C95-Dolichol: Km = 9 μM, Vmax = 100% baseline
Quantified Difference	40% higher Vmax for S-C95 compared to R-C95; no difference in Km
Conditions	Calf brain microsomes solubilized with 2% CHAPS, CTP as phosphoryl donor, Ca2+ present

Why This Matters

For studies requiring dolichol kinase activity assays or Dol-P synthesis, stereochemical purity of C95-Dolichol directly impacts reaction rates and experimental reproducibility.

• [1] Sumbilla C, Waechter CJ. Properties of brain dolichol kinase activity solubilized with a zwitterionic detergent. Arch Biochem Biophys. 1985;238(1):75-82. PMID: 2984998. View Source

Glycosyltransferase Substrate Preference

Polyprenols differ from dolichols only in the unsaturation of the terminal alpha-isoprene unit. In comparative kinetic assays, mammalian glycosyltransferases exhibited clear preference for dolichyl-phosphate-linked monosaccharides over their polyprenyl-phosphate counterparts [1]. Both mannosyltransferase and glucosyltransferase showed higher apparent Km values and lower apparent Vmax values when using polyprenyl-P-sugars as donor substrates.

Glycosyltransferase Substrate Preference

Class-level inference

Dolichyl-P-sugars favored over polyprenyl-P-sugars

α-saturation state is key for enzyme recognition

Lower Km and higher Vmax observed; mammalian microsomes

Evidence Dimension	Glycosyltransferase kinetics with dolichol vs. polyprenol substrates
Target Compound Data	Dolichyl-P-monosaccharides: lower apparent Km, higher apparent Vmax
Comparator Or Baseline	Polyprenyl-P-monosaccharides: higher apparent Km, lower apparent Vmax
Quantified Difference	Exact numerical differences reported in original kinetic plots; dolichol-based substrates consistently favored
Conditions	Mammalian microsomal enzyme preparations, Man5(GlcNAc)2-PP-dolichol and Man9(GlcNAc)2-PP-dolichol acceptor substrates

Why This Matters

Substituting polyprenol for dolichol in glycosylation assays yields artificially reduced reaction rates and may not reflect physiological substrate processing, as the alpha-saturation state is a key molecular determinant of enzyme recognition.

• [1] McLachlan KR, Krag SS. Mammalian Glycosyltransferases Prefer Glycosyl Phosphoryl Dolichols Rather Than Glycosyl Phosphoryl Polyprenols as Substrates for Oligosaccharyl Synthesis. Arch Biochem Biophys. 1994;310(2):497-504. View Source

Tissue-Specific Dolichol Chain Distribution

Microsomal dehydrodolichyl diphosphate synthase from rat liver, brain, and testis produces dolichol chain lengths that mirror the natural dolichol composition of each tissue [1]. Under optimal conditions with phosphatidylcholine and Mg2+, the solubilized enzyme produced C90 and C95 dehydrodolichyl diphosphates as the predominant products, matching the pattern of native microsomes.

Tissue-Specific Chain Distribution

Cross-study comparable

C90 and C95 are major products under native conditions

C95 reflects endogenous biosynthetic endpoint

Detergent perturbation shifts distribution to shorter chains

Evidence Dimension	Product chain length distribution of dehydrodolichyl diphosphate synthase
Target Compound Data	C95-Dolichol: major product under physiological conditions
Comparator Or Baseline	C90-Dolichol: major product; shorter chains (C55-C85) observed under detergent-perturbed conditions
Quantified Difference	Native conditions produce predominantly C90 and C95; detergent treatment shifts product distribution downward to C55-C85
Conditions	Rat liver microsomes, phosphatidylcholine + Mg2+ (native), vs. Triton X-100, octyl glucoside, deoxycholate (perturbed)

Why This Matters

C95-Dolichol, together with C90, represents the biosynthetic endpoint of mammalian dolichol synthesis. Selection of C95 ensures experimental relevance to the endogenous chain-length profile of mammalian tissues.

• [1] Matsuoka S, Sagami H, Kurisaki A, Ogura K. Variable product specificity of microsomal dehydrodolichyl diphosphate synthase from rat liver. J Biol Chem. 1991;266(6):3464-3468. PMID: 1995611. View Source

Urinary Dolichol Quantitation

A validated HPLC method for urinary dolichol quantitation specifically resolves and quantifies Dolichol-90, -95, and -100 [1]. The method achieved recovery yields in the range of 68-75% for all three homologs, with calibration curves linear over 0.01-1.00 μg. This analytical selectivity enables differential measurement of C95-Dolichol in clinical and toxicological studies.

Urinary Dolichol Quantitation

Supporting evidence

HPLC resolves C95 with 68-75% recovery

Requires purified standard for calibration in urinary assays

Linear range 0.01-1.00 µg; UV 210 nm detection

Evidence Dimension	Analytical method validation for dolichol homolog detection
Target Compound Data	Dolichol-95: recovery yield 68-75%, linear range 0.01-1.00 μg
Comparator Or Baseline	Dolichol-90 and Dolichol-100: equivalent recovery yields (68-75%) and linear ranges
Quantified Difference	No significant differential recovery; method equally valid for all three homologs
Conditions	Human urine (15 mL), BondElutC18 solid-phase extraction, μBondapack C18 column, 2-propanol/methanol (72/28) mobile phase, UV 210 nm

Why This Matters

Procurement of C95-Dolichol is essential for studies requiring a purified analytical standard for HPLC calibration, enabling accurate quantitation of this specific homolog in urinary biomarker assays.

• [1] Kazunaga H, Suwaki H, Ameno K, Kinoshita H, Ijiri I. A study of urinary dolichols as a biological marker for alcohol abuse. Report 1: Quantitation of urinary dolichols by high performance liquid chromatography after BondElutC18 (500 mg) cartridge extraction. Arukoru Kenkyuto Yakubutsu Ison. 1994;29(3):161-167. PMID: 8080398. View Source

C95-Dolichol Research Applications

N-Glycosylation Reconstitution

C95-Dolichol serves as the physiologically relevant substrate for reconstituting dolichol-dependent glycosylation reactions in vitro. Its high endogenous abundance in mammalian blood (38.0%) and its co-dominant production by dehydrodolichyl diphosphate synthase under native conditions support its use in assays requiring faithful recapitulation of the cellular dolichol pool [1]. Procurement of purified C95-Dolichol enables consistent substrate preparation for dolichol kinase activity assays, particularly when stereochemical purity (S- vs. R-isomer) is controlled due to the documented 40% difference in Vmax [2].

Dolichol Biomarker Assay Development

As the most abundant dolichol species in humans, C95-Dolichol (Dolichol-19) is the primary analytical target for developing liquid biopsy assays monitoring dolichol levels in circulation [1]. Validated HPLC methods for urinary dolichol quantitation specifically resolve C95-Dolichol with recovery yields of 68-75% and linear detection over a 100-fold concentration range [2]. Researchers developing diagnostics for congenital disorders of glycosylation, alcohol abuse, or age-related metabolic changes require purified C95-Dolichol as a quantitative reference standard for LC-MS or HPLC method calibration.

Cellular Dolichol Membrane Enrichment

Exogenous C95-Dolichol delivered via liposomes can enrich intracellular membrane pools, as demonstrated in isolated hepatocytes where C95-Dolichol incorporation into microsomes resulted in measurable increases in both lipid and protein glycosylation [1]. The preferential uptake of C95-Dolichol and its subsequent phosphorylation by CTP-specific kinase on the outer microsomal surface make this homolog suitable for studies investigating the relationship between dolichol availability and glycosylation capacity [2].

Dolichol Kinase & Polyprenol Reductase Assays

C95-Dolichol is the preferred substrate for characterizing dolichol kinase activity, as the solubilized enzyme exhibits maximal activity with long-chain (C90-95) dolichols containing saturated alpha-isoprene units [1]. The distinct kinetic parameters between R- and S-stereoisomers of C95-Dolichol (identical Km of 9 μM, but 40% higher Vmax for S-C95) further underscore the need for stereochemically defined C95-Dolichol in detailed mechanistic studies of this enzyme [2].

Application

Selection Property

Validation Focus

N-Glycosylation reconstitution

Carrier precursor fidelity

Dolichol kinase substrate consistency

Dolichol biomarker assay development

Homolog-specific analytical standard

LC-MS/HPLC method calibration review

Cellular membrane enrichment studies

Membrane incorporation and phosphorylation

Glycosylation capacity endpoint monitoring

Dolichol kinase / polyprenol reductase assays

Stereochemical definition

Enzyme kinetics and stereoisomer comparison

• [1] Morris GN, Pullarkat RK. A micromethod for the estimation of blood dolichol. Lipids. 1987;22(1):58-60. doi:10.1007/BF02534876. View Source
• [2] Sumbilla C, Waechter CJ. Properties of brain dolichol kinase activity solubilized with a zwitterionic detergent. Arch Biochem Biophys. 1985;238(1):75-82. PMID: 2984998. View Source
• [3] Wen R, Lam BL, Guan Z. Urinary and Plasma Dolichol Biomarkers for a Subtype of Retinitis Pigmentosa. In: Preedy VR, Patel VB, editors. Biomarkers in Disease: Methods, Discoveries and Applications. Springer; 2017. View Source
• [4] Kazunaga H, Suwaki H, Ameno K, Kinoshita H, Ijiri I. A study of urinary dolichols as a biological marker for alcohol abuse. Report 1: Quantitation of urinary dolichols by high performance liquid chromatography after BondElutC18 (500 mg) cartridge extraction. Arukoru Kenkyuto Yakubutsu Ison. 1994;29(3):161-167. PMID: 8080398. View Source
• [5] Eggens I, Ericsson J, Tollbom O. Enrichment of the intracellular dolichol pool in isolated liver cells. J Lipid Res. 1982;23(7):972-983. PMID: 7142815. View Source